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Compound of Interest

Compound Name:
(4-Aminosulfonylphenyl)boronic

acid

Cat. No.: B1292025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(4-Aminosulfonylphenyl)boronic acid, also known as 4-sulfamoylphenylboronic acid, is a

versatile building block in medicinal chemistry. Its unique combination of a sulfonamide group

and a boronic acid moiety makes it a valuable tool for the development of novel therapeutics,

particularly in the area of enzyme inhibition. This document provides detailed application notes

and experimental protocols for the use of (4-Aminosulfonylphenyl)boronic acid and its

derivatives.

Application 1: Inhibition of β-Lactamases
(4-Aminosulfonylphenyl)boronic acid and its derivatives have emerged as potent inhibitors

of β-lactamases, enzymes that confer bacterial resistance to β-lactam antibiotics. The boronic

acid acts as a transition-state analog, forming a reversible covalent bond with the catalytic

serine residue in the active site of serine-based β-lactamases, such as AmpC. This inhibitory

action can restore the efficacy of existing β-lactam antibiotics.

Quantitative Data: Inhibition of AmpC β-Lactamase
The following table summarizes the inhibitory activity of various sulfonamide boronic acid

derivatives against AmpC β-lactamase. The inhibition constant (Kᵢ) is a measure of the
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inhibitor's potency, with lower values indicating greater potency.

Compound ID R Group Kᵢ (nM)
Fold Improvement
vs. Carboxamide
Analog

1 Methyl 789 23

2 Phenylacetyl 70 11

3 2-Thienylacetyl 25 3

4 Benzyl 3700 -

5 m-Carboxybenzyl 430 -

Signaling Pathway: Inhibition of AmpC β-Lactamase

Bacterium

Inhibition

β-Lactam
Antibiotic

AmpC
β-Lactamase

Hydrolysis

Inactivated
Antibiotic

Reversible Covalent
AmpC-Inhibitor Complex

Forms

(4-Aminosulfonylphenyl)boronic
acid derivative

Inhibition

Start:
4-Bromobenzenesulfonamide

Step 1:
Sulfonamide Protection
(Boc Anhydride, Base)

Intermediate:
N-Boc-4-bromobenzenesulfonamide

Step 2:
Borylation

(n-BuLi, Triisopropyl borate)

Workup & Deprotection
(Aqueous HCl)

Purification
(Recrystallization)

Final Product:
(4-Aminosulfonylphenyl)boronic acid
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Start: Prepare Reagents

Dispense AmpC Enzyme
into 96-well plate

Add Inhibitor Dilutions

Pre-incubate

Add Nitrocefin (Substrate)
to initiate reaction

Measure Absorbance at 490 nm
(Kinetic Read)

Data Analysis:
Calculate V₀, IC₅₀, and Kᵢ

End: Determine Kᵢ value
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Reactants Reaction Conditions

(4-Aminosulfonylphenyl)boronic acid

Product:
Biaryl Sulfonamide

Aryl Halide (Ar-X) Pd Catalyst Base Solvent

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols: (4-
Aminosulfonylphenyl)boronic acid in Medicinal Chemistry]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1292025#using-4-
aminosulfonylphenyl-boronic-acid-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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